3-Fluoro-4-(5-methyl-1,3-benzothiazol-2-yl)phenol

• IUPAC Name: 3-fluoro-4-(5-methyl-1,3-benzothiazol-2-yl)phenol
• InChI: InChI=1S/C14H10FNOS/c1-8-2-5-13-12(6-8)16-14(18-13)10-4-3-9(17)7-11(10)15/h2-7,17H,1H3
• InChI Key: YFESDILAKJYEMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SC(=N2)C3=C(C=C(C=C3)O)F
• Molecular Formula: C14H10FNOS
• Molecular Weight: 259.30 g/mol

Description

3-Fluoro-4-(5-methyl-1,3-benzothiazol-2-yl)phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as FM-BTPhen and is a fluorescent ligand that can selectively bind to metal ions. In

Scientific Research Applications

FM-BTPhen has been extensively studied for its potential applications in various fields, including analytical chemistry, biochemistry, and medical research. In analytical chemistry, FM-BTPhen is used as a fluorescent probe for the detection of metal ions. The compound has a high selectivity for certain metal ions, including copper, zinc, and nickel, and can be used to detect these ions in complex samples.
In biochemistry, FM-BTPhen has been used as a tool for studying metal ion homeostasis in cells. The compound can selectively bind to metal ions in cells and can be used to monitor changes in metal ion concentrations in response to various stimuli. FM-BTPhen has also been used in medical research as a potential diagnostic tool for certain diseases. For example, the compound has been studied as a potential fluorescent probe for the detection of Alzheimer's disease.

Mechanism of Action

The mechanism of action of FM-BTPhen involves the binding of the compound to metal ions. The compound contains a fluorophore that is quenched when it is not bound to a metal ion. When FM-BTPhen binds to a metal ion, the fluorophore is activated, and the compound emits fluorescence. The binding of FM-BTPhen to metal ions is selective and depends on the chemical properties of the metal ion and the ligand.
Biochemical and Physiological Effects
FM-BTPhen has no known biochemical or physiological effects on living organisms. The compound is not toxic and has been shown to be biocompatible in vitro.

Advantages and Limitations for Lab Experiments

FM-BTPhen has several advantages for use in lab experiments. The compound is highly selective for certain metal ions, making it a useful tool for studying metal ion homeostasis in cells. FM-BTPhen is also easy to synthesize and purify, making it readily available for use in experiments. However, there are also limitations to the use of FM-BTPhen. The compound has a relatively low yield, which can make it expensive to produce in large quantities. Additionally, the selectivity of FM-BTPhen for metal ions can be affected by the presence of other compounds in complex samples.

Future Directions

There are several future directions for research on FM-BTPhen. One area of interest is the development of new synthetic methods for the compound that can improve yield and reduce production costs. Another area of research is the optimization of the compound's selectivity for metal ions. This could involve the modification of the ligand structure or the development of new fluorophores that can be used in conjunction with FM-BTPhen. Finally, FM-BTPhen could be further studied for its potential applications in medical research, particularly as a diagnostic tool for Alzheimer's disease and other neurodegenerative disorders.

Synthesis Methods

The synthesis of FM-BTPhen involves the reaction of 2-aminobenzothiazole, 4-fluoro-3-nitrophenol, and sodium borohydride in the presence of a palladium catalyst. The reaction proceeds via a reduction process, and the final product is obtained after purification using column chromatography. The yield of FM-BTPhen is typically around 50%.